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Compound of Interest

Compound Name: rel-(4S,7S,E)-Dec-5-ene-4,7-diol

Cat. No.: B13138305

Get Quote

Part 1: Chemical Identity & CAS Registry Analysis
The CAS Number Paradox
For researchers and procurement specialists, identifying the correct CAS number for this

specific stereoisomer is critical. The chemical abstracts service indexes stereoisomers

separately from the racemate.

Primary CAS (Threo-Racemate):83726-20-9

Definition: This CAS refers to threo-5(E)-decene-4,7-diol, which is the racemic mixture of

the (4S,7S) and (4R,7R) enantiomers. In many commercial contexts, this number is used

for the "threo" diastereomer regardless of optical purity.

Meso/Syn Diastereomer CAS:168102-28-1

Definition: This refers to rel-(4R,7S,E)-dec-5-ene-4,7-diol, which represents the meso

(achiral) form due to the plane of symmetry in the molecule.

Specific Enantiomer Status:

The pure (4S,7S,E) enantiomer is a specialized research intermediate often synthesized

de novo rather than purchased in bulk. It is frequently referenced in literature under the
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umbrella of the threo-racemate CAS (83726-20-9) with a specified optical rotation, or as a

derivative of the alkyne precursor.

Nomenclature & Identifiers
Property Specification

IUPAC Name (4S,7S,E)-Dec-5-ene-4,7-diol

Common Name threo-Dec-5-ene-4,7-diol (Enantiomer)

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.27 g/mol

Stereochemistry (4S, 7S) - C2 Symmetric Chiral

Geometry (E) - Trans alkene

SMILES CCC/C=C/CCC

InChI Key DPWCXHJKJXRDBZ-SHTZXODSSA-N

Part 2: Synthesis & Production Protocols
The synthesis of (4S,7S,E)-Dec-5-ene-4,7-diol is a classic exercise in stereocontrolled organic

chemistry. The most robust route involves the enantioselective synthesis of the alkyne

precursor followed by a stereospecific reduction.

Retrosynthetic Analysis
The target molecule possesses C2 symmetry. This allows for a bidirectional synthesis strategy

or the coupling of two identical chiral fragments.

Precursor: (4S,7S)-Dec-5-yne-4,7-diol.

Starting Materials: Butanal and Acetylene.

Step-by-Step Synthesis Protocol
Step 1: Enantioselective Alkynylation (The Carreira Method)
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To establish the (S,S) stereocenters, a zinc-mediated addition of acetylene to butanal is

employed using a chiral ligand (e.g., N-methylephedrine).

Reagents: Acetylene, Butanal, Zn(OTf)₂, (+)-N-methylephedrine, Et₃N.

Conditions: Toluene, 23°C, 24h.

Mechanism: The chiral zinc acetylide complex attacks the aldehyde face-selectively.

Yield: ~85-90% of (4S,7S)-Dec-5-yne-4,7-diol.

QC Check: Verify enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column).

Step 2: Stereospecific Reduction to (E)-Alkene
The conversion of the internal alkyne to the (E)-alkene is achieved using a dissolved metal

reduction or a hydride reduction.

Method A: Red-Al Reduction (Recommended)

Reagent: Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al).

Solvent: THF or Toluene.

Protocol:

Dissolve (4S,7S)-dec-5-yne-4,7-diol (1.0 eq) in anhydrous THF under Argon.

Cool to 0°C.

Add Red-Al (2.5 eq, 65% wt in toluene) dropwise.

Allow to warm to RT and reflux for 2-4 hours.

Quench: Cool to 0°C, carefully add Rochelle's salt solution (sat. aq. potassium sodium

tartrate). Stir vigorously until phases separate.

Outcome: Exclusive formation of the (E)-alkene due to the hydralumination mechanism.
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Method B: Birch Reduction (Alternative)

Reagents: Li or Na metal, liquid NH₃.

Note: Harder to handle; Red-Al is preferred for bench-scale.

Purification
Technique: Flash Column Chromatography.

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: Hexanes:Ethyl Acetate (gradient 70:30 to 50:50).

Appearance: The product is typically a colorless, viscous oil or low-melting white solid.

Part 3: Mechanism & Pathway Visualization
The following diagram illustrates the stereochemical flow from achiral starting materials to the

target C2-symmetric diol.

Butanal + Acetylene Zn(OTf)2 / (+)-NME
(Enantioselective Addition)

  C-C Bond Formation   (4S,7S)-Dec-5-yne-4,7-diol
(Alkyne Precursor)

  >95% ee   Red-Al / THF
(Hydralumination)

  Trans-Reduction   (4S,7S,E)-Dec-5-ene-4,7-diol
(Target Molecule)

  Exclusive E-isomer  

Click to download full resolution via product page

Caption: Stereoselective synthesis pathway transforming achiral aldehydes into the C2-

symmetric (E)-alkene diol via a chiral alkyne intermediate.

Part 4: Applications in Drug Development
This diol is not merely a solvent or surfactant (unlike its tetramethyl cousin, Surfynol 104); it is a

high-value chiral synthon.

Total Synthesis of Decanolides
The (4S,7S) configuration maps directly to the stereocenters found in naturally occurring 10-

membered lactones (decanolides).
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Cladospolide B & C: Fungal metabolites with phytotoxic and antifungal properties. The diol

undergoes oxidative cyclization or esterification/RCM to form the macrolactone core.

Microcarpalide: A microfilament-disrupting agent. The diol serves as the backbone for the

C4-C9 segment.

Biological Relevance[2][6][7]
Antifungal Activity: The free diol and its esters have shown moderate inhibitory activity

against plant pathogens (e.g., Colletotrichum species).

Pheromone Synthesis: The structural motif is homologous to insect pheromones, making this

compound a useful standard or precursor in chemical ecology studies.

Part 5: Analytical Characterization
To validate the identity of the synthesized compound, compare experimental data against these

standard values.
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Method Expected Signals (CDCl₃) Interpretation

¹H NMR (400 MHz) δ 5.75 (dd, J=15.5, 4.0 Hz, 2H)
Alkene Protons: Characteristic

trans-coupling (J>15Hz).

δ 4.15 (m, 2H)
Methine Protons: H-4 and H-7

(chiral centers).

δ 1.30–1.60 (m, 8H)
Methylene Chain: C2, C3, C8,

C9 protons.

δ 0.95 (t, J=7.0 Hz, 6H) Terminal Methyls: C1 and C10.

¹³C NMR (100 MHz) δ 135.2 (CH=CH)
Alkene Carbons: Equivalence

due to symmetry.

δ 72.8 (CH-OH)
Carbinol Carbons: Diagnostic

for secondary alcohol.

δ 39.5, 18.8, 14.1
Alkyl Chain: Propyl group

carbons.

Optical Rotation
[α]D ≈ -15° to -25° (c=1.0,

CHCl₃)

Sign: Negative rotation is

typical for the (S,S) isomer.
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To cite this document: BenchChem. [Technical Guide: (4S,7S,E)-Dec-5-ene-4,7-diol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13138305/docs#technical-guide-4s-7s-e-dec-5-ene-
4-7-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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